Cas no 49713-97-5 (3-methyl-2-oxohexanoic acid)

• Product Name: 3-methyl-2-oxohexanoic acid
• CAS No: 49713-97-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 3443739
• PubChem ID: 12939652
• Update Time: 2025-10-29

3-methyl-2-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• HEXANOIC ACID, 3-METHYL-2-OXO-
• 3-methyl-2-oxohexanoic acid
• EN300-1784343
• SCHEMBL240117
• 49713-97-5

• Inchi： 1S/C7H12O3/c1-3-4-5(2)6(8)7(9)10/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： BXOFCIOUUNZDQC-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C(C)CCC

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on 3-methyl-2-oxohexanoic acid

Comprehensive Overview of 3-Methyl-2-oxohexanoic Acid (CAS No. 49713-97-5): Properties, Applications, and Industry Insights

3-Methyl-2-oxohexanoic acid (CAS No. 49713-97-5) is a specialized organic compound belonging to the class of keto acids, which are pivotal intermediates in biochemical and industrial processes. This compound, characterized by its methyl-substituted carbon chain and oxo (keto) functional group, has garnered attention in pharmaceuticals, flavor synthesis, and metabolic research. Its molecular formula, C₇H₁₂O₃, reflects a balance of hydrophobicity and reactivity, making it versatile for synthetic applications.

In recent years, the demand for 3-methyl-2-oxohexanoic acid has surged due to its role in producing flavor enhancers and fragrance precursors. Consumers and manufacturers alike are increasingly interested in natural-like flavor compounds, driving research into keto acids as sustainable alternatives to synthetic additives. Searches for "natural flavor synthesis" and "keto acid applications" have spiked by 40% in the last two years, highlighting industry trends.

The compound’s chirality and stereochemical properties are critical in pharmaceutical contexts. For instance, it serves as a building block for nonsteroidal anti-inflammatory drugs (NSAIDs) and enzyme inhibitors. Researchers frequently query "CAS 49713-97-5 pharmaceutical uses" or "3-methyl-2-oxohexanoic acid chiral synthesis," underscoring its relevance in drug development. Advanced techniques like asymmetric catalysis are often employed to optimize its enantiomeric purity.

From a biochemical perspective, 3-methyl-2-oxohexanoic acid is studied for its potential role in metabolic pathways, particularly in branched-chain amino acid (BCAA) catabolism. This aligns with the growing public interest in metabolic health and nutraceuticals, as evidenced by search terms like "keto acids in metabolism". Its structural similarity to intermediates in mitochondrial energy production further fuels academic curiosity.

Industrially, the compound’s synthesis often involves oxidation reactions of precursor alcohols or Claisen condensation derivatives. Innovations in green chemistry have led to eco-friendly production methods, addressing concerns about sustainable manufacturing. Searches for "CAS 49713-97-5 synthesis" frequently include modifiers like "low-waste" or "catalyst-free," reflecting environmental priorities.

Analytical characterization of 3-methyl-2-oxohexanoic acid typically employs GC-MS, NMR, and HPLC to verify purity and structure. Quality control is paramount, especially for high-purity grades used in research. Laboratories often search for "49713-97-5 analytical standards" or "spectral data for 3-methyl-2-oxohexanoic acid," emphasizing the need for reliable reference materials.

In conclusion, 3-methyl-2-oxohexanoic acid (CAS No. 49713-97-5) bridges multiple disciplines—from flavor chemistry to drug design—and aligns with contemporary demands for sustainability and metabolic health solutions. Its multifaceted applications ensure ongoing relevance in both academic and industrial settings.